Cas no 1807434-07-6 (2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid)

• Product Name: 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid
• CAS No: 1807434-07-6
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4908530
• Update Time: 2025-05-21

2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)7-5(1-2-6(18)19)3-4-17-8(7)10(14,15)16/h1-4H,(H,18,19)/b2-1+
• InChI Key： APQITTBZMYLZLG-OWOJBTEDSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid

Introduction to 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid (CAS No. 1807434-07-6)

2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid, with the CAS number 1807434-07-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a unique structural motif comprising a pyridine core substituted with two trifluoromethyl groups at the 2 and 3 positions, and a 4-acrylic acid functional group at the 4-position. The presence of multiple fluorine atoms introduces strong electron-withdrawing effects, which can modulate the reactivity and biological properties of the molecule, making it a valuable scaffold for drug discovery.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. In particular, the dual substitution pattern in 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid creates a highly strained system that may facilitate interactions with enzymes or receptors. This compound has been explored in various contexts, including as an intermediate in the synthesis of more complex molecules or as a potential lead compound for therapeutic applications.

Recent research has highlighted the utility of fluorinated pyridines in the development of novel bioactive compounds. For instance, studies have demonstrated that substituents like trifluoromethyl can influence the conformational flexibility and electronic properties of heterocyclic systems, which is crucial for optimizing drug-like characteristics. The acrylic acid moiety in this compound further extends its potential applications, as acrylates are known to participate in various biochemical reactions, including Michael additions and Diels-Alder cycloadditions. These reactions are frequently employed in synthetic chemistry to construct complex molecular architectures.

In the realm of pharmaceutical innovation, 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid has been investigated for its potential role in modulating inflammatory pathways and enzyme inhibition. The fluorinated pyridine scaffold is particularly relevant in this context, as it has been shown to improve the pharmacokinetic profiles of small-molecule drugs. For example, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have exhibited enhanced efficacy and reduced side effects compared to their non-fluorinated counterparts. The structural features of 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid suggest that it may serve as a precursor for developing novel anti-inflammatory agents.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as bioactive ingredients in pesticides and herbicides. The electron-withdrawing nature of trifluoromethyl groups can enhance the bioavailability and target specificity of agrochemicals. Furthermore, the acrylic acid functional group provides a handle for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, acrylate-based compounds have been used in crop protection formulations due to their ability to interact with biological targets in pests and weeds.

From a synthetic chemistry perspective, 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid represents an intriguing building block for constructing more complex scaffolds. The combination of a pyridine core with multiple fluorinated substituents offers opportunities for designing molecules with tailored electronic and steric properties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to functionalize this compound further. These techniques enable chemists to introduce additional substituents or modify existing ones with high precision.

The biological activity of 2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid has been explored through both computational modeling and experimental assays. Computational studies have predicted that this compound may interact with certain enzymes or receptors due to its optimized shape and electronic distribution. Experimental validation through high-throughput screening (HTS) or structure-activity relationship (SAR) studies would be necessary to confirm these predictions. Such investigations could provide insights into the mechanisms by which this compound exerts its effects on biological systems.

In conclusion,2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid (CAS No. 1807434-07-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for further development as a lead compound or intermediate in synthetic applications. As research continues to uncover new applications for fluorinated heterocycles,2,3-Bis(trifluoromethyl)pyridine-4-acrylic acid is likely to remain at the forefront of chemical innovation.